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Compound of Interest

Compound Name: Nickel silicide

CAS No.: 12059-14-2

Cat. No.: B084013

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during the experimental formation and

characterization of nickel silicide films.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Defect Identification and Characterization

Q1: My nickel silicide film exhibits high sheet resistance after annealing. What are the

potential causes and how can I troubleshoot this?

High sheet resistance in nickel silicide films is a common problem that can stem from several

underlying defects. The primary causes include:

Agglomeration: At elevated temperatures, typically above 600°C, the continuous nickel
silicide film can break up into discrete islands, a phenomenon known as agglomeration.[1]

[2] This discontinuity increases the sheet resistance. Thinner films are more susceptible to

agglomeration at lower temperatures.[1]
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Formation of High-Resistivity Phases: The transformation of the desired low-resistivity NiSi

phase to the higher-resistivity NiSi₂ phase can occur at higher annealing temperatures.[3]

Incomplete Silicidation: Insufficient annealing temperature or time can lead to an incomplete

reaction between the nickel and silicon, resulting in a film with a mixture of unreacted nickel

and various nickel silicide phases, leading to higher than expected sheet resistance.

Contamination: The presence of impurities, such as oxygen or fluorine, at the nickel-silicon

interface can impede the silicidation reaction, leading to a non-uniform film with high

resistance.[4]

Troubleshooting Steps:

Verify Annealing Parameters: Ensure the annealing temperature and duration are

appropriate for the initial nickel film thickness to form the desired NiSi phase. A typical

temperature range for NiSi formation is 400-600°C.

Characterize Film Morphology: Use Scanning Electron Microscopy (SEM) to visually inspect

the film surface for signs of agglomeration, such as island formation and exposed silicon

regions.

Phase Identification: Employ X-ray Diffraction (XRD) to identify the crystalline phases

present in the film. The presence of NiSi₂ peaks can confirm a phase transformation.

Interface Analysis: Use Transmission Electron Microscopy (TEM) to examine the cross-

section of the film for interface uniformity, presence of contaminants, and to confirm the

silicide phase.

Surface Roughness Measurement: Atomic Force Microscopy (AFM) can be used to quantify

the surface roughness, which often increases with agglomeration.[5]

Q2: I observe "pipe" defects in my nickel silicide films, leading to junction leakage. What

causes these defects and how can they be prevented?

"Pipe" defects, also known as encroachment, are filaments of nickel silicide that can grow into

the silicon substrate, particularly at the edges of patterned features, causing short circuits and

junction leakage.[6]
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Causes:

Nickel Diffusion: The primary cause is the rapid diffusion of nickel along crystalline defects in

the silicon substrate, such as dislocations or stacking faults.[4]

Stress: High mechanical stress in the film can enhance nickel diffusion and promote the

formation of these defects.

Processing Conditions: The heating rate during the annealing process can influence defect

formation. A rapid heating rate can lead to an excess of available nickel, which may

contribute to defect formation.

Prevention Strategies:

Substrate Quality: Start with a high-quality silicon substrate with a low density of crystalline

defects. Pre-annealing the polycrystalline silicon substrate can improve its quality.[7]

Controlled Annealing: Utilize a two-step annealing process. The first step at a lower

temperature (e.g., 250-350°C) forms a nickel-rich silicide phase (Ni₂Si), followed by a

selective etch to remove unreacted nickel, and a second anneal at a higher temperature

(e.g., 400-600°C) to form the final NiSi phase. This can help control the nickel diffusion.

Alloying: The addition of a small amount of platinum (Pt) to the nickel film can significantly

suppress pipe defects by modifying the diffusion kinetics.[8][9]

Optimized Heating Rate: Control the heating rate during annealing to minimize the

uncontrolled diffusion of nickel.

Q3: My thin nickel silicide films (< 20 nm) are not stable at higher processing temperatures.

What is the primary degradation mechanism and how can I improve their thermal stability?

For thin nickel silicide films, the primary degradation mechanism at elevated temperatures is

agglomeration.[1] The driving force for agglomeration is the reduction of the total surface and

interface energy of the system.
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Alloying with Platinum (Pt): Incorporating a few atomic percent of platinum into the nickel film

is a widely adopted and effective method to improve the thermal stability of the resulting

silicide film. Pt segregates to the grain boundaries and the silicide/silicon interface, which is

thought to increase the activation energy for agglomeration.[8][10]

Pre-annealing of Polysilicon Substrates: For films on polysilicon, pre-annealing the substrate

at a high temperature before nickel deposition can increase the grain size of the polysilicon,

leading to a more stable silicide film.[7]

Capping Layers: Using a capping layer, such as titanium nitride (TiN), during annealing can

help to maintain the integrity of the silicide film at higher temperatures.

Interlayer Films: The introduction of a thin interlayer, such as Molybdenum (Mo) or Zinc (Zn),

between the nickel and silicon can improve the thermal stability of the resulting silicide.[11]

Quantitative Data Summary
The following table summarizes key quantitative data related to the properties and stability of

nickel silicide films under various conditions.
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Parameter Condition Value Reference

Sheet Resistance

30 nm Ni film on

polysilicon, annealed

at 450-700°C

~5-10 Ω/sq [12]

30 nm Ni film on

polysilicon, annealed

at 800°C

Increases significantly

due to agglomeration
[12]

25 nm Ni film with Zn

interlayer, annealed at

300-600°C

~2.5 Ω/sq [11]

Agglomeration

Activation Energy
NiSi film 2.8 ± 0.4 eV [1]

NiSi₂ Formation

Temperature
Pure Ni film

Starts around 700-

750°C
[10]

Ni film with Pt alloying
Formation retarded up

to 800-900°C
[13]

Film Thickness Effect
Initial Ni film thickness

< 20 nm

Prone to

agglomeration
[1]

Initial Ni film thickness

> 20 nm

Agglomeration and

NiSi₂ nucleation occur

simultaneously

[1]

Surface Roughness

(RMS)
30 nm NiSi film ~2 nm [14]

Experimental Protocols
1. Sheet Resistance Measurement (Four-Point Probe Method)

This protocol outlines the standard procedure for measuring the sheet resistance of nickel
silicide films.

Objective: To determine the sheet resistance (Rs) of the nickel silicide film.
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Apparatus: Four-point probe measurement system.

Procedure:

Place the wafer with the nickel silicide film on the measurement stage.

Gently lower the four-point probe head onto the surface of the film, ensuring all four

probes make good contact.

Apply a constant current (I) through the outer two probes.

Measure the voltage (V) across the inner two probes using a high-impedance voltmeter.

Calculate the sheet resistance using the formula: Rs = (π / ln(2)) * (V / I) ≈ 4.532 * (V / I).

This formula is valid for a thin film on an insulating substrate where the film dimensions

are much larger than the probe spacing.

Repeat the measurement at multiple locations on the wafer to assess uniformity and

calculate the average sheet resistance.[12][15]

2. Scanning Electron Microscopy (SEM) for Surface Morphology Analysis

This protocol describes the use of SEM to visualize the surface of nickel silicide films.

Objective: To inspect the surface morphology for defects such as agglomeration, pinholes,

and cracks.

Apparatus: Scanning Electron Microscope (SEM).

Procedure:

Mount a small piece of the wafer onto an SEM stub using conductive carbon tape.

If the sample is not sufficiently conductive, a thin conductive coating (e.g., gold or carbon)

may be applied to prevent charging, although this is often not necessary for silicide films.

Load the sample into the SEM chamber and pump down to high vacuum.
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Apply an appropriate accelerating voltage (e.g., 5-15 kV) and beam current.

Focus the electron beam on the sample surface and adjust magnification to the desired

level.

Acquire secondary electron (SE) images to visualize the surface topography. Look for

signs of island formation, exposed substrate, and other morphological defects.[16]

3. Transmission Electron Microscopy (TEM) for Cross-Sectional Analysis

This protocol provides a general workflow for preparing and analyzing a cross-section of a

nickel silicide film using TEM.

Objective: To examine the film's thickness, interface quality, grain structure, and identify

phases and defects at the nanoscale.

Apparatus: Transmission Electron Microscope (TEM), Focused Ion Beam (FIB) or

conventional cross-section preparation tools.

Sample Preparation (FIB Lift-Out):

Locate the area of interest on the wafer.

Deposit a protective layer (e.g., platinum) over the area of interest using the FIB.

Mill two trenches on either side of the area of interest using a high-energy gallium ion

beam.

Cut the resulting thin lamella free from the substrate.

Use a micromanipulator to lift out the lamella and attach it to a TEM grid.

Thin the lamella to electron transparency (typically < 100 nm) using a low-energy ion

beam.[17]

TEM Analysis:

Insert the prepared TEM grid into the TEM holder and load it into the microscope.
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Obtain bright-field and dark-field images to visualize the grain structure and defects.

Acquire high-resolution TEM (HRTEM) images to examine the atomic lattice and the

silicide-silicon interface.

Perform Selected Area Electron Diffraction (SAED) to identify the crystalline phases

present.

Use Energy Dispersive X-ray Spectroscopy (EDX) or Electron Energy Loss Spectroscopy

(EELS) for elemental analysis and to detect contaminants.[18][19][20]

4. Atomic Force Microscopy (AFM) for Surface Roughness Characterization

This protocol details the use of AFM to obtain high-resolution topographical information of the

film surface.

Objective: To quantify the surface roughness and visualize surface features at the nanometer

scale.

Apparatus: Atomic Force Microscope (AFM).

Procedure:

Mount a piece of the wafer on an AFM sample puck.

Select an appropriate AFM cantilever and tip (e.g., a standard silicon tapping mode tip).

Load the sample and cantilever into the AFM.

Engage the tip with the sample surface in tapping mode to minimize sample damage.

Optimize the scanning parameters (scan size, scan rate, setpoint).

Acquire the topographical image of the surface.

Use the AFM software to analyze the image and calculate the root-mean-square (RMS)

roughness and average roughness (Ra).[5][21][22]
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Logical Relationship Diagram
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Causes and effects of common defects in nickel silicide films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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